Cas no 79568-30-2 (Oxazole, 4,5-dihydro-4,4-dimethyl-2-(4-methylphenyl)-)

• Product Name: Oxazole, 4,5-dihydro-4,4-dimethyl-2-(4-methylphenyl)-
• CAS No: 79568-30-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD01945353
• CID: 532630
• PubChem ID: 3694980
• Update Time: 2025-09-18

Oxazole, 4,5-dihydro-4,4-dimethyl-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4,5-dihydro-4,4-dimethyl-2-(4-methylphenyl)-
• 4,4-Dimethyl-2-(4-methylphenyl)-4,5-dihydro-1,3-oxazole
• 4,5-DIHYDRO-4,4-DIMETHYL-2-P-TOLYLOXAZOLE
• 2-(4-methylphenyl)-4,4-dimethyl-2-oxazoline
• 4,4-dimethyl-2-(4-tolyl)-1,3-oxazoline
• 4,4-dimethyl-2-(p-tolyl)-2-oxazoline
• 4,4'-dimethyl-2-p-tolyl-2-oxazoline
• 4,4-Dimethyl-2-p-tolyl-2-oxazoline
• AC1MW7B5
• ALBB-013397
• CTK2G4034
• SureCN3942245
• LBKROYGEIXIACO-UHFFFAOYSA-N
• A914295
• 4,4-dimethyl-2-(4-methylphenyl)-5H-1,3-oxazole
• 4,4-Dimethyl-2-(p-tolyl)-4,5-dihydrooxazole
• DTXSID30395158
• 79568-30-2
• SCHEMBL3942245
• AKOS005174080

• MDL： MFCD01945353
• Inchi： 1S/C12H15NO/c1-9-4-6-10(7-5-9)11-13-12(2,3)8-14-11/h4-7H,8H2,1-3H3
• InChI Key： LBKROYGEIXIACO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=NC(C)(C)C1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.6Ų

Oxazole, 4,5-dihydro-4,4-dimethyl-2-(4-methylphenyl)- Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes